9-Trityladenine 1-oxide

• CAS No.: 122365-36-0
• Molecular Formula: C24H19N5O
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 1-hydroxy-9-tritylpurin-6-imine
• InChI: InChI=1S/C24H19N5O/c25-22-21-23(27-17-29(22)30)28(16-26-21)24(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17,25,30H
• InChI Key: NGFRVOSYJJORAW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=NC5=C4N=CN(C5=N)O
• Synonyms: 9-Trityladenine 1-N-oxide

Description

9-Trityladenine 1-oxide is a chemically modified nucleobase of significant interest in biochemical and pharmacological research. Its core value lies in the strategic incorporation of two protective and modulatory groups: the trityl group at the N-9 position and the N-oxide functionality at the N-1 position. The bulky trityl group serves to protect the N-9 nitrogen, a common site for glycosylation in nucleoside synthesis, thereby directing chemical reactions to other parts of the adenine molecule or allowing for the controlled deprotection and formation of specific nucleoside analogs. The N-oxide moiety alters the electronic distribution and hydrogen-bonding capacity of the purine ring system, which can modulate its interaction with enzymes and receptors.

Synthetic Methodologies for 9 Trityladenine 1 Oxide and Related Adenine N1 Oxides

Strategies for Regioselective N1-Oxidation of Adenine (B156593) Scaffolds

The introduction of an oxygen atom onto a nitrogen of the purine (B94841) ring system, known as N-oxidation, can significantly alter the chemical and biological properties of the molecule. For adenine, oxidation can potentially occur at the N1, N3, or N7 positions. However, synthetic methods have been developed to achieve high regioselectivity, particularly for the N1 position.

The most straightforward and widely used method for synthesizing adenine 1-oxide is the direct oxidation of adenine. thieme-connect.de This reaction is typically performed using peracids (peroxy acids) as the oxidizing agents. thieme-connect.de The direct oxidation of adenine with reagents such as hydrogen peroxide (H₂O₂) in acetic acid or meta-chloroperoxybenzoic acid (m-CPBA) exclusively yields adenine 1-oxide. thieme-connect.denih.gov

The regioselectivity of purine oxidation is heavily influenced by the electronic properties of the purine ring. The presence of electron-donating groups, such as the exocyclic amino group (-NH₂) at the C6 position of adenine, directs oxidation to the N1 position. thieme-connect.de Conversely, purines with strong electron-withdrawing groups at C6 tend to favor oxidation at the N3 position. thieme-connect.de This inherent electronic preference makes the synthesis of adenine 1-oxide via direct oxidation a high-yielding and reliable process. thieme-connect.deresearchgate.net

Oxidizing Agent	Substrate	Conditions	Product	Yield	Reference(s)
H₂O₂ (30%)	Adenine	Acetic acid, room temp, 2.5 days	Adenine 1-oxide	84%	thieme-connect.de
m-CPBA	2'-Deoxyadenosine	Aqueous NaHCO₃-MeOH, room temp, 6 h	2'-Deoxyadenosine N¹-oxide	48%	researchgate.net

While direct oxidation is highly effective for adenine, synthesizing other purine N-oxide regioisomers often requires more complex, indirect methods. For instance, the direct oxidation of guanine (B1146940) does not yield guanine 7-N-oxide; instead, it produces the 3-N-oxide isomer. nih.gov The synthesis of guanine 7-N-oxide was accomplished through a multi-step sequence starting from a substituted pyrimidinone precursor. nih.gov

An alternative advanced methodology for the selective synthesis of purine N-oxides involves the cyclization of functionalized imidazole (B134444) precursors. mdpi.com Ortho-aminocarboximes of imidazole can be cyclized with orthoesters to selectively form fused pyrimidine (B1678525) mono-N-oxides. mdpi.com This method is particularly valuable for producing N-oxides at specific positions that are not accessible through direct oxidation of the corresponding purine. mdpi.com Although not essential for adenine 1-oxide due to the success of direct oxidation, this approach represents a significant methodological advancement for the synthesis of diverse and specifically substituted purine N-oxides.

Chemical Strategies for N9-Tritylation of Adenine

The trityl (triphenylmethyl) group is a sterically bulky protecting group widely employed in nucleoside and nucleobase chemistry. Its introduction, particularly at the N9 position of adenine, is a key step in many synthetic routes, including the potential synthesis of the title compound.

Trityl groups, and their derivatives like 4,4′-dimethoxytrityl (DMTr), serve several crucial functions in synthesis. umich.edu They are primarily used as transient protecting groups for hydroxyl or amino functionalities. umich.edunih.gov In the context of oligonucleotide synthesis, the DMTr group is commonly used for the temporary protection of the 5'-hydroxyl group of a nucleoside. umich.eduencyclopedia.pub

Key features of the trityl group include:

Steric Bulk : Its large size can direct subsequent reactions to other, less hindered positions on the molecule.

Acid Labile : It is readily removed under mild acidic conditions, ensuring that other protecting groups in the molecule remain intact. nih.govacs.org

Enhanced Solubility : The presence of the trityl group often increases the solubility of nucleosides and nucleobases in organic solvents, which is advantageous for performing reactions in non-aqueous media. umich.edu

While often used for transient protection, N-trityl groups can also be designed to remain on the nucleobase as a permanent feature of the final molecule. researchgate.net

The alkylation of adenine is a well-known challenge in purine chemistry due to the presence of multiple nucleophilic nitrogen atoms (N1, N3, N7, and N9). researchgate.net Direct alkylation of adenine with an alkyl halide typically yields a mixture of regioisomers, primarily the N9 and N7 products, with the N3 and N1 isomers also possible. researchgate.netresearchgate.net

Achieving regioselectivity for the N9 position is influenced by several factors. The use of polar aprotic solvents, such as dimethyl sulfoxide (B87167) (DMSO), is known to favor the formation of the N9-alkylated product. researchgate.net Furthermore, the significant steric hindrance of the trityl chloride reagent strongly favors attack at the N9 position over the more sterically crowded N7 position. The N9 position of the purine ring is generally the most nucleophilic and sterically accessible nitrogen for alkylation. scholaris.cabeilstein-journals.orgchemistryviews.org The synthesis of 9-trityladenine (B8805278) has been reported with high yield (86%), confirming the preferential alkylation at the N9 position over N7. bham.ac.uk

Factor	Influence on Regioselectivity	Outcome for Tritylation	Reference(s)
Solvent	Polar aprotic solvents (e.g., DMSO) favor N9 alkylation.	Use of appropriate solvents directs the reaction to N9.	researchgate.net
Steric Hindrance	Bulky alkylating agents (like trityl chloride) preferentially react at the less hindered N9 position.	The large size of the trityl group ensures high N9 selectivity.	bham.ac.uk
Tautomerism	The N9-H tautomer of adenine is generally the most stable and prevalent in solution.	Reaction occurs on the most abundant and reactive tautomer.	researchgate.net

Convergent and Stepwise Synthetic Pathways to 9-Trityladenine 1-Oxide

The synthesis of a multifunctional molecule like this compound can be approached through different strategic pathways. The two primary approaches are stepwise (or linear) synthesis and convergent synthesis. rsc.org A stepwise synthesis builds the molecule by sequential modification of a starting material. A convergent synthesis involves the independent preparation of key fragments of the molecule, which are then combined in the final stages. rsc.orgresearchgate.net

For this compound, two logical stepwise pathways can be proposed:

Pathway A: Tritylation followed by Oxidation

N9-Tritylation of Adenine : Adenine is first reacted with trityl chloride to produce 9-trityladenine. This reaction is known to be regioselective for the N9 position. bham.ac.uk

N1-Oxidation of 9-Trityladenine : The resulting 9-trityladenine is then subjected to an oxidation reaction to introduce the N-oxide at the N1 position.

However, this pathway faces a significant challenge. Studies on the in vitro metabolism of 9-trityladenine have shown that it is not susceptible to microsomal N-oxidation at the N1 position. clockss.org This suggests that the presence of the bulky trityl group at N9 may sterically hinder or electronically deactivate the N1 position, preventing the oxidation reaction from occurring.

Pathway B: Oxidation followed by Tritylation

N1-Oxidation of Adenine : Adenine is first oxidized using a peracid to form adenine 1-oxide. This reaction is known to be efficient and highly regioselective. thieme-connect.de

N9-Tritylation of Adenine 1-oxide : The adenine 1-oxide intermediate is then reacted with trityl chloride to attach the trityl group at the N9 position.

Synthetic Challenges and Yield Optimization in this compound Preparation

The synthesis of this compound presents notable challenges, primarily stemming from the steric hindrance imposed by the bulky trityl group at the N9 position of the adenine core. This steric congestion significantly influences the reactivity of the purine ring, particularly the accessibility of the N1-position for oxidation. While the preparation of the parent compound, 9-trityladenine, can be achieved in high yields, its subsequent conversion to the N1-oxide is not as straightforward. bham.ac.uk

One of the foremost challenges in the preparation of this compound is overcoming the steric shield created by the voluminous trityl substituent. Research on the metabolism of 9-substituted adenines using hepatic microsomes has shown that while N1-oxide formation is observed for less bulky substituents like benzyl (B1604629) and benzhydryl groups, it was reportedly not detected for 9-trityladenine under the studied enzymatic conditions. clockss.org This suggests that the sheer size of the trityl group can physically obstruct the approach of oxidizing agents to the N1-position, thereby impeding the desired reaction. This steric hindrance is a recurring theme in purine chemistry, where substituents on the purine ring can direct or block reactions at adjacent positions. researchgate.net

The electronic nature of the purine ring system also contributes to the synthetic complexity. While the nitrogen atoms in the purine ring are nucleophilic, their reactivity can be attenuated by the aromatic character of the ring system. For the N-oxidation of nitrogen-containing heterocycles, peroxy acids such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide, often in the presence of an acid catalyst, are commonly employed. acs.orgnih.gov However, for electron-deficient systems, more potent oxidizing conditions are required. For instance, the N-oxidation of electron-deficient pyridines necessitates harsher reagents like trifluoroacetic anhydride (B1165640) in combination with a hydrogen peroxide-urea complex to achieve the desired transformation. researchgate.net Although adenine is not considered highly electron-deficient, the steric hindrance from the trityl group may necessitate similarly forcing reaction conditions, which in turn can lead to challenges in controlling selectivity and avoiding degradation of the starting material or product.

Furthermore, the potential for side reactions complicates the synthesis and yield optimization. The adenine ring possesses multiple nucleophilic nitrogen atoms (N1, N3, and N7), and achieving regioselective oxidation at the N1-position is crucial. While N1-oxidation is generally favored for adenine and its derivatives, the presence of the bulky 9-substituent could potentially alter the reactivity profile, leading to the formation of other N-oxides or undesired byproducts. The choice of solvent and reaction temperature can also play a critical role in reaction outcomes and yields. For instance, in the synthesis of other heterocyclic N-oxides, variations in these parameters have been shown to significantly impact conversion rates and selectivity. mdpi.com

To optimize the yield of this compound, a systematic approach to address these challenges is required. This would involve the careful selection of the oxidizing agent, with consideration for both its reactivity and steric bulk. A survey of different peroxy acids and other oxidation systems would be a logical starting point. Additionally, a thorough investigation of reaction parameters, including solvent, temperature, and reaction time, would be necessary to identify conditions that favor N1-oxidation while minimizing side reactions. The use of computational modeling could also provide insights into the conformational preferences of 9-trityladenine and help in understanding the steric and electronic factors that govern its reactivity at the N1-position.

Below is a table summarizing the potential challenges and corresponding optimization strategies for the synthesis of this compound, based on findings from related chemical systems.

Synthetic Challenge	Potential Optimization Strategies	Relevant Findings/Rationale
Steric Hindrance	- Use of smaller, highly reactive oxidizing agents.- Exploration of catalysts that can operate under sterically demanding conditions.- Optimization of reaction temperature to overcome activation energy barriers.	The bulky trityl group can physically block the N1-position. clockss.org Smaller reagents may have better access.
Reaction Selectivity	- Careful selection of oxidizing agent and reaction conditions to favor N1-oxidation.- Use of protecting groups for other reactive sites, if necessary.- Detailed analysis of the product mixture to identify and quantify regioisomers.	Adenine has multiple nucleophilic nitrogen atoms (N1, N3, N7). nih.gov
Reaction Conditions	- Screening of various solvents to improve solubility and reaction kinetics.- Precise control of reaction temperature to balance reaction rate and selectivity.- Optimization of the stoichiometry of reagents.	Reaction outcomes are often highly dependent on the specific conditions employed. mdpi.com
Product Purification	- Development of effective chromatographic separation methods.- Exploration of crystallization techniques for purification.- Use of analytical techniques to confirm the purity and identity of the product.	The final product must be separated from starting materials and byproducts. epdf.pubgoogle.com

Chemical Reactivity and Transformation Studies of 9 Trityladenine 1 Oxide

Reactivity of the N1-Oxide Moiety

The N1-oxide group significantly influences the electronic properties and reactivity of the adenine (B156593) core.

The introduction of an N-oxide function to a purine (B94841) ring, such as in 9-Trityladenine (B8805278) 1-oxide, alters its reactivity towards both nucleophiles and electrophiles. The N-oxide group is electron-withdrawing, which deactivates the pyrimidine (B1678525) ring to electrophilic attack. bhu.ac.inuoanbar.edu.iq However, it also enhances the reactivity towards nucleophiles. The oxygen atom of the N-oxide can act as a nucleophile, while the adjacent carbon atoms become more susceptible to nucleophilic attack. uoanbar.edu.iq

Studies on various purine N-oxides have shown that they can generate electrophilic cations. nih.gov These cations are highly reactive towards nucleophiles. nih.gov The reactivity of these purine N-oxides is influenced by the nature of substituents on the purine ring. nih.gov For instance, the presence of electron-donating groups can increase the nucleophilicity of the N-oxide oxygen. In contrast, electron-withdrawing groups can enhance the electrophilic character of the purine ring, making it more susceptible to nucleophilic attack.

The reactivity of adenine N-oxides specifically shows that the N1-oxide is a key site for reactions. The direct oxidation of adenine typically yields adenine-1-N-oxide exclusively. nih.gov The pyridine (B92270) nitrogens in purine bases, like N1 in adenine, are primary sites for electrophilic attack due to their lone pair of electrons. ttu.ee

Table 1: General Reactivity of Purine N-Oxides

Reactant Type	Reactivity Effect of N-Oxide	Primary Site of Reaction
Electrophiles	Deactivates the ring	Pyridine Nitrogens (e.g., N1) ttu.ee
Nucleophiles	Activates the ring	Carbon atoms adjacent to N-oxide

Alkylation is a significant reaction for adenine N1-oxides. The N1-oxide can be alkylated, but the presence of the oxide group also directs alkylation to other positions. In adenine, the positions most susceptible to alkylation are generally N1, N3, N7, and N9. nih.govportlandpress.comup.ac.za The relative reactivity of these positions can be influenced by the reaction conditions and the nature of the alkylating agent. nih.govportlandpress.com For instance, propylene (B89431) oxide reacts with adenine to alkylate the N-3, N-1, and N-9 positions. nih.govportlandpress.com

In the context of 9-trityladenine 1-oxide, the bulky trityl group at the N9 position sterically hinders attack at this site. The N1-oxide functionality can influence the regioselectivity of further alkylation. Research has shown that 1-alkoxyadenine derivatives are highly reactive. clockss.org These derivatives can undergo various reactions, including the alkylation of nucleophiles. clockss.org

The N-oxide group in purine derivatives can be hydrolytically unstable under certain conditions. For example, adenine 1-N-oxide is known to exhibit hydrolytic instability in its six-membered ring. osti.gov This can lead to ring-opening reactions. The hydrolysis of the N-glycosidic bond in nucleosides is a well-studied phenomenon, and its rate is influenced by the nature of the purine base and substituents. ttu.ee Generally, purine nucleosides are more prone to acid-catalyzed hydrolysis than pyrimidine nucleosides. ttu.ee

The decomposition of purine N-oxides can also proceed through oxidation-reduction pathways. nih.gov The N-oxide group can be reductively cleaved. clockss.org In some cases, hydrolysis can lead to the formation of different heterocyclic systems. For example, the hydrolysis of adenine 1-N-oxide can lead to the formation of 4-aminotriazole-5-carboxamidoxime. osti.gov The degradation of purines in biological systems ultimately leads to uric acid. uoanbar.edu.iqslideshare.net

Furthermore, studies on related compounds have shown that hydrolytic deamination can occur, where the exocyclic amino group is displaced by a hydroxyl group. This process has been observed in 1-substituted adenosine (B11128) derivatives and involves the direct attack of water at the C6 position of the adenine ring. acs.org

Pyrimidine Ring Transformations in N-Oxidized Adenosine Analogues

The presence of an N-oxide group can facilitate transformations of the pyrimidine portion of the purine ring system.

The pyrimidine ring in N-oxidized purines can be susceptible to ring-opening reactions. researchgate.net This is often initiated by nucleophilic attack, which is facilitated by the electron-withdrawing nature of the N-oxide. For instance, treatment of acylated adenosine N-oxides with reagents like carboxylic anhydrides can lead to the opening of the pyrimidine ring. nih.govresearchgate.net This ring-opening is often followed by a recyclization step, leading to the formation of new heterocyclic structures. researchgate.netnih.govresearchgate.net

The mechanism typically involves the cleavage of the N(1)-C(2) bond in the pyrimidine ring. wur.nl This can be followed by rearrangement and subsequent ring closure to form different ring systems. researchgate.net The specific products formed depend on the reaction conditions and the nature of the substituents.

A significant transformation of N-oxidized adenosine analogues is their conversion into imidazole (B134444) and oxadiazole derivatives. Treatment of acylated adenosine N-oxides with carboxylic anhydrides and thiophenol, followed by ammonolysis, has been shown to yield 5-amino-4-(5-substituted-1,2,4-oxadiazol-3-yl)-1-(β-d-ribofuranosyl)imidazole derivatives. nih.govresearchgate.net This reaction proceeds through the opening of the pyrimidine ring and subsequent exocyclic ring closure. nih.govresearchgate.net

The formation of these derivatives highlights the utility of N-oxidized purines as precursors for synthesizing novel heterocyclic compounds. The synthesis of oxadiazoles (B1248032) can also be achieved through various other methods, such as the cyclization of N,N'-diacylhydrazines or the oxidative cyclization of N-acylhydrazones. mdpi.comnih.govresearchgate.netacs.org Similarly, imidazole derivatives can be synthesized from various precursors, including those derived from purine transformations. mdpi.comresearchgate.netrsc.org

Deprotection of the 9-Trityl Group

The removal of the trityl (triphenylmethyl, Tr) group is a common and crucial transformation in syntheses involving this compound. The lability of the C-N bond connecting the trityl group to the purine nitrogen is the basis for its utility as a protecting group, and this cleavage is most often accomplished under acidic conditions.

The acid-catalyzed deprotection of N-trityl derivatives, including this compound, follows a well-established mechanistic pathway analogous to the cleavage of trityl ethers. The reaction is driven by the exceptional stability of the triphenylmethyl (trityl) carbocation that is formed as a leaving group.

The general mechanism involves the following steps:

Protonation : The reaction initiates with the protonation of a basic site on the molecule. In the case of N-trityl amines, this can be the nitrogen atom of the amine itself. sigmaaldrich.comorganic-chemistry.org For this compound, protonation could occur at the N1-oxide oxygen or another nitrogen atom of the purine ring.

Heterolysis : The protonated intermediate undergoes heterolytic cleavage of the carbon-nitrogen bond. This is typically the rate-determining step. This cleavage releases the highly stabilized trityl carbocation and the deprotected amine. sigmaaldrich.com The stability of the trityl cation is due to the extensive delocalization of the positive charge across the three phenyl rings.

Carbocation Quenching : The liberated trityl cation is a potent electrophile and is subsequently quenched by a nucleophile present in the reaction medium, such as water or an alcohol, to form triphenylmethanol (B194598) or a corresponding ether. hud.ac.uk In solid-phase synthesis, scavenger molecules like triethylsilane (TES) or triisopropylsilane (B1312306) (TIS) are often added to irreversibly trap the trityl cation and drive the deprotection equilibrium toward completion. sigmaaldrich.com

Studies on substituted N-tritylamines show that the hydrolysis follows a pseudo-first-order specific acid-catalysis rate law, where the observed rate constant (k_obs) is dependent on the hydronium ion concentration. organic-chemistry.org However, detailed kinetic investigations on the deprotection of tritylated nucleosides in non-aqueous media, which is highly relevant to oligonucleotide synthesis, suggest a concerted general acid-catalyzed mechanism (A-S_E2) rather than a stepwise A1 process. researchgate.net In this concerted pathway, the proton transfer from the acid and the C-N bond cleavage occur simultaneously, avoiding the formation of a discrete protonated intermediate. researchgate.net This mechanism is supported by the highly negative entropies of activation observed, which indicate a highly ordered transition state. researchgate.net

The rate of cleavage is highly dependent on the acidity of the medium. Strong acids can lead to rapid deprotection, but in the context of purine derivatives, harsh acidic conditions can cause undesirable side reactions such as depurination (cleavage of the N-glycosidic bond in nucleosides). umich.edu Therefore, conditions are often finely tuned, for example, by using weak organic acids like dichloroacetic acid (DCA) or trifluoroacetic acid (TFA) at low concentrations in non-aqueous solvents like dichloromethane (B109758) (DCM). sigmaaldrich.comgoogle.com

Orthogonal protection is a synthetic strategy that allows for the selective removal of one protecting group in the presence of others within the same molecule. libretexts.orgacs.org This is achieved by choosing protecting groups that are cleaved under different, non-interfering reaction conditions. acs.org This strategy is fundamental in complex, multistep syntheses, such as those involving oligonucleotides or peptides, where multiple functional groups must be masked and unmasked in a specific sequence. researchgate.net

In a molecule containing the this compound moiety, the N-trityl group is the acid-labile component. An orthogonal strategy would involve using other protecting groups that are stable to acid but can be removed by other means. For example, a synthetic intermediate could bear the N-trityl group on the adenine and a base-labile or fluoride-labile group on another functional moiety.

Common examples of orthogonal partners to the acid-labile trityl group include:

Base-Labile Groups : Groups like Acetyl (Ac) or Benzoyl (Bz), often used to protect exocyclic amines on nucleobases (like the N6-amino group of adenine), can be removed with basic reagents such as aqueous ammonia (B1221849) or methylamine. libretexts.org The Fluorenylmethyloxycarbonyl (Fmoc) group is another classic base-labile group, typically cleaved with piperidine. researchgate.net

Fluoride-Labile Groups : Silyl ethers, such as tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS), are commonly used to protect hydroxyl groups and are selectively cleaved by fluoride (B91410) ion sources like tetrabutylammonium (B224687) fluoride (TBAF). libretexts.orgharvard.edu

Hydrogenolysis-Labile Groups : The Benzyl (B1604629) (Bn) group can be removed by catalytic hydrogenolysis (e.g., H₂ over a palladium catalyst), conditions to which the trityl group is typically stable, although trityl groups can also be removed by hydrogenolysis. libretexts.org

A practical example of an orthogonal approach is the selective deprotection of a Methoxytrityl (Mmt) or 2-Chlorotrityl (2-ClTrt) group using very mild acid (e.g., 1% TFA in DCM). sigmaaldrich.com These conditions are mild enough to leave other, more robust acid-labile groups, such as tert-butyl (tBu) ethers or tert-butyloxycarbonyl (Boc) carbamates, intact. sigmaaldrich.com This allows for the selective unmasking of a specific site for further reaction, while other acid-sensitive parts of the molecule remain protected.

Table 1: Examples of Orthogonal Protecting Group Pairs Relevant to this compound Chemistry

Protecting Group 1 (Acid-Labile)	Deprotection Condition 1	Protecting Group 2 (Orthogonal)	Deprotection Condition 2	Reference
Trityl (Tr)	Mild Acid (e.g., 1-3% TFA in DCM)	tert-Butyldimethylsilyl (TBDMS)	Fluoride Source (e.g., TBAF)	libretexts.orgharvard.edu
Trityl (Tr)	Mild Acid (e.g., 80% Acetic Acid)	Benzoyl (Bz)	Base (e.g., aq. NH₃)	libretexts.org
2-Chlorotrityl (2-ClTrt)	Very Mild Acid (e.g., 1% TFA in DCM)	tert-Butyloxycarbonyl (Boc)	Stronger Acid (e.g., 50-95% TFA)	sigmaaldrich.com
Trityl (Tr)	Acid	Allyl	Pd(0) catalyst	organic-chemistry.org

Kinetic and Mechanistic Investigations of this compound Chemical Transformations

While specific kinetic studies for the deprotection of this compound are not extensively documented in the literature, a wealth of data from closely related systems, particularly tritylated nucleosides, provides a strong basis for understanding its reaction kinetics. The most studied transformation is the acid-catalyzed removal of the trityl group.

Table 2: Kinetic Data for the Acid-Catalyzed Deprotection of a Tritylated Nucleoside Analogue *

Kinetic Parameter	Observation	Mechanistic Implication	Reference
Reaction Order	First-order in substrate and first-order in acid.	Consistent with a general acid-catalyzed mechanism.	researchgate.net
Effect of Solvent Polarity	Little to no effect on rate or equilibrium constants when comparing toluene, DCM, and acetonitrile.	Suggests a transition state with little charge separation, ruling against a stepwise A1 mechanism with a fully formed protonated intermediate.	researchgate.net
Entropy of Activation (ΔS‡)	Highly negative (approx. -105 J K⁻¹ mol⁻¹).	Indicates a highly ordered, associative transition state, characteristic of a concerted (A-SE2) mechanism.	researchgate.net
Effect of Water	Addition of small amounts of water reduces the detritylation rate.	Water is more basic than the substrate's ether oxygen, reducing the effective acidity of the medium.	researchgate.net

*Data based on the detritylation of 5'-O-(4,4'-dimethoxytrityl)-2'-deoxythymidine, used as a model for this compound deprotection. researchgate.net

These findings strongly support a concerted mechanism where the acid catalyst participates directly in the rate-limiting transition state. For this compound, this would involve a transition state where the proton is being transferred from the acid to the purine N-oxide system concurrently with the cleavage of the N9-C(trityl) bond.

The presence of the N1-oxide group in this compound likely influences the kinetics of deprotection compared to a standard N-trityladenine. The N-oxide group is electron-withdrawing, which would destabilize any developing positive charge on the purine ring during C-N bond cleavage. However, it also provides an additional, potentially more basic site for initial protonation compared to the other ring nitrogens, which could facilitate the reaction. The net effect on the reaction rate would depend on the balance of these electronic and basicity factors.

Spectroscopic and Computational Characterization of 9 Trityladenine 1 Oxide

Conformational Analysis of 9-Substituted Adenines and Their N1-Oxides

Computational chemistry, particularly Density Functional Theory (DFT), has emerged as a powerful tool for investigating the conformational landscapes of complex molecules like 9-Trityladenine (B8805278) 1-oxide. nih.gov DFT calculations allow for the determination of the most stable conformations by calculating the potential energy of the molecule as a function of its geometry. For instance, DFT calculations have been successfully employed to study the conformational preferences of various substituted nucleobases. nih.govcsic.es These calculations can predict bond lengths, bond angles, and torsional angles that define the molecule's three-dimensional structure.

In the context of 9-substituted adenines, DFT can elucidate the rotational barriers around the glycosidic bond (the C-N bond connecting the purine (B94841) ring to the substituent), which is a critical parameter for understanding their conformational flexibility. Furthermore, DFT calculations can model the impact of the N1-oxide on the electronic distribution and geometry of the adenine (B156593) ring. The B3LYP/6-31G(d,p) method is a commonly used functional and basis set combination that has been shown to provide reliable results for such systems. nih.gov

Theoretical calculations for adenine N-oxides have shown that the adenine N1-oxide is the most stable among the N-oxide isomers, with a lower relative energy compared to N3-oxide and N7-oxide. cambridge.org

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, is an indispensable experimental technique for elucidating the conformation of molecules in solution. nih.gov By analyzing the chemical shifts, coupling constants, and through-space interactions (via Nuclear Overhauser Effect, NOE), detailed information about the molecule's three-dimensional structure and dynamics can be obtained. researchgate.net

In the study of 9-substituted adenines, ¹H NMR can be used to determine the preferred orientation of the substituent relative to the purine ring. nih.gov For example, NOE data can reveal the proximity of specific protons on the substituent to the H-2 and H-8 protons of the adenine ring, thereby establishing the syn or anti conformation. The chemical shifts of the adenine protons can also be sensitive to the presence and orientation of the N1-oxide. A study on N-sulfonylated purine derivatives demonstrated the use of NOESY spectra to confirm the spatial arrangement of substituents. researchgate.net

The combination of computational and experimental NMR data provides a robust approach to conformational analysis. nih.gov DFT calculations can predict NMR parameters, which can then be compared with experimental spectra to validate the proposed conformations. researchgate.net

The introduction of a bulky trityl (triphenylmethyl) group at the 9-position of adenine has a profound impact on the molecule's conformation and stereochemical properties. nih.govresearchgate.net The sheer size of the trityl group introduces significant steric hindrance, which restricts the rotation around the C9-N bond. researchgate.net This steric clash can favor a particular conformation, often forcing the adenine base to adopt a specific orientation relative to the trityl group.

This restricted rotation is a key factor influencing the stereochemical properties of the molecule. The bulky nature of the trityl group can also influence the accessibility of different sites on the adenine ring to external reagents or interacting molecules. For instance, the trityl group can shield the N3 and N7 positions from certain interactions. The use of bulky protecting groups like trityl has been noted to influence the reaction patterns in other modified nucleosides. researchgate.net

Furthermore, the trityl group's presence can affect the electronic properties of the adenine ring through inductive and steric effects. These electronic perturbations, in turn, can influence the reactivity and interaction profile of the molecule.

Electronic Structure and Bonding Characteristics of the Adenine N1-Oxide System

The formation of an N-oxide at the N1 position of the adenine ring significantly alters its electronic structure and bonding characteristics. The N-O bond introduces a formal positive charge on the nitrogen atom and a negative charge on the oxygen atom, creating a dipole moment. This charge separation has a cascading effect on the electron distribution throughout the purine ring system.

Investigations into the electronic structure of adenine have shown that the N1 position is a primary site for protonation and metal coordination, indicating its high electron density in the parent molecule. researchgate.netmdpi.com The introduction of the oxygen atom at this position modifies the aromaticity and the hydrogen bonding capabilities of the adenine moiety. The N1-oxide can act as a hydrogen bond acceptor, and its presence influences the proton donor/acceptor pattern of the entire molecule.

Theoretical studies, such as those employing DFT, can provide detailed insights into these electronic changes. researchgate.net Molecular electrostatic potential (MEP) maps, for example, can visualize the regions of positive and negative electrostatic potential on the molecular surface, highlighting the changes in reactivity and intermolecular interaction sites upon N-oxidation. csic.esmdpi.com The N1-oxide functionality is known to be a structural alert for potential DNA reactivity. nih.gov

The electronic properties of the adenine N1-oxide system are crucial for understanding its interactions with biological macromolecules. The altered charge distribution and hydrogen bonding potential can lead to different binding affinities and specificities compared to the unmodified adenine.

Molecular Modeling and Dynamics Simulations of 9-Trityladenine 1-Oxide

Molecular modeling and dynamics simulations offer a computational lens to explore the dynamic behavior of this compound in a simulated environment, such as in solution. While static computational methods like DFT provide insights into stable conformations, molecular dynamics (MD) simulations can reveal how the molecule moves and changes its shape over time.

MD simulations can be used to explore the conformational space of this compound more extensively than static methods. By simulating the molecule's trajectory over nanoseconds or even microseconds, researchers can identify the most populated conformational states and the transitions between them. This is particularly important for understanding the flexibility of the molecule and the influence of the bulky trityl group on the dynamics of the purine ring.

These simulations can also provide information about the solvation of the molecule and its interactions with surrounding water molecules. The N1-oxide group is expected to be a strong hydrogen bond acceptor, and MD simulations can characterize the stability and geometry of these hydrogen bonds.

While specific molecular dynamics studies on this compound are not extensively reported in the provided search results, the techniques have been widely applied to study other modified nucleosides and nucleotides. researchgate.net Such studies on this compound would be invaluable for understanding its behavior in a biological context, for instance, when interacting with enzymes or nucleic acids. The combination of molecular modeling with experimental data from techniques like NMR can lead to a comprehensive and dynamic picture of this complex molecule.

Mechanistic Investigations of Biological Interactions Involving 9 Trityladenine 1 Oxide and Related Adenine N Oxides at the Molecular Level

DNA-Reactive Mutagenicity: Chemical Mechanistic Insights

The potential for a chemical to react with DNA is a cornerstone of toxicology and carcinogenesis research. Aromatic N-oxides, as a class, have been scrutinized for their capacity to act as mutagens through direct or metabolically activated interaction with genetic material.

The concept of "structural alerts" involves identifying chemical substructures that are associated with a particular toxicological endpoint, such as mutagenicity. (Quantitative) Structure-Activity Relationship ((Q)SAR) models use these alerts to predict the potential toxicity of unevaluated chemicals. nih.govnih.gov

Aromatic N-oxides have historically been considered a structural alert for DNA-reactive mutagenicity. nih.govpharmoutsourcing.com This classification was initially proposed based on the theoretical potential for these compounds to engage in electrophilic reactions with the nucleophilic sites on DNA bases. nih.gov However, the broad scientific rationale for this alert has been questioned, as many aromatic N-oxides are not mutagenic. nih.govnih.gov Subsequent analysis of public and proprietary databases has led to a general downgrading of the aromatic N-oxide alert. nih.govnih.gov It is now understood that while the general class may not be universally alerting, specific subclasses, such as quindioxin and benzo[c] nih.govpharmoutsourcing.comnih.govoxadiazole 1-oxide derivatives, do show sufficient evidence of mutagenicity to be considered alerts. nih.govnih.gov The mechanism for the mutagenicity of alerting N-oxides has not been definitively established for the entire class, but it is believed to involve their ability to form reactive electrophiles that can covalently bind to DNA. nih.govresearchgate.net

For 9-Trityladenine (B8805278) 1-oxide specifically, the presence of the bulky trityl group at the N-9 position significantly influences its chemical properties and steric profile. This large substituent would likely hinder the molecule's ability to intercalate or directly interact with the DNA helix, a common mechanism for other planar aromatic compounds. While the adenine (B156593) 1-oxide moiety is present, its reactivity may be sterically shielded by the trityl group, potentially reducing its DNA-reactive potential compared to smaller, unhindered aromatic N-oxides.

To experimentally assess the mutagenic potential of chemicals, a variety of in vitro assays are employed. The most common is the bacterial reverse mutation assay, widely known as the Salmonella/microsome assay or Ames test. nih.gov This test uses specific strains of Salmonella typhimurium that are engineered with mutations in the histidine operon, rendering them unable to synthesize their own histidine (his-). The assay measures the ability of a test chemical to cause mutations that revert the bacteria to a state of histidine independence (his+), allowing them to grow on a histidine-limited medium.

The test is typically conducted both with and without an external metabolic activation system, usually a liver extract known as the S9 fraction. mdpi.com This allows for the detection of both direct-acting mutagens and those that require metabolic conversion to a reactive, mutagenic form. mdpi.com A positive result in the Ames test, indicated by a dose-dependent increase in the number of revertant colonies, is a strong indicator that the chemical can cause DNA damage. For example, certain N-oxides, like quindioxin, have demonstrated mutagenicity in the Ames test. nih.govresearchgate.net

The underlying mechanism for mutagenicity in these assays is often the formation of covalent DNA adducts—products formed when a chemical or its metabolite binds to DNA. acs.orgresearchgate.net These adducts can disrupt the normal structure of DNA and interfere with replication and transcription, leading to mutations. researchgate.netnih.gov The detection and quantification of specific DNA adducts, often using sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), can provide direct evidence of DNA reactivity and help elucidate the mechanism of mutagenicity. acs.orgoup.com

Parameter	Description	Relevance to N-Oxides
Principle	Measures the frequency of back-mutations in histidine-requiring Salmonella strains. nih.gov	Can determine if an N-oxide compound causes gene mutations.
Tester Strains	Multiple strains (e.g., TA98, TA100, TA102) detect different mutation types (frameshift, base-pair substitutions). nih.gov	Allows for characterization of the type of genetic damage induced by the N-oxide.
Metabolic Activation (S9)	A rat liver homogenate is added to simulate mammalian metabolism. mdpi.com	Essential for identifying N-oxides that are pro-mutagens, requiring enzymatic activation to become reactive towards DNA. sci-hub.se
Endpoint	A significant, dose-related increase in the number of revertant colonies compared to a negative control.	A positive result suggests the N-oxide is a potential mutagen and likely forms DNA adducts. nih.gov

Table 1: Core Principles of the Salmonella/Microsome (Ames) Assay as a Chemical Tool for Mutagenicity Assessment.

Many chemicals are not directly mutagenic but can be converted into reactive electrophiles through metabolic processes, primarily in the liver. mdpi.com This metabolic activation is often mediated by the cytochrome P450 (CYP) family of enzymes located in the endoplasmic reticulum of hepatocytes (microsomes). mdpi.comnih.gov For instance, the carcinogenicity of N-nitrosamines is dependent on their P450-catalyzed α-hydroxylation to form highly reactive diazonium ions that alkylate DNA. mdpi.com

For purine (B94841) N-oxides, it has been suggested that they may require enzymatic esterification, such as sulfation, to become ultimate carcinogens capable of reacting with DNA. sci-hub.seoup.com The N-oxide functional group itself can be a product of metabolism. For example, the drug tamoxifen (B1202) can be metabolized to tamoxifen N-oxide, which can then undergo further activation to form DNA adducts. oup.com Similarly, nicotinamide (B372718) can be oxidized to nicotinamide N-oxide by the microsomal enzyme CYP2E1. nih.gov This indicates that hepatic microsomes possess the enzymatic machinery to both form and potentially further activate N-oxides. The interaction of an N-oxide with DNA can therefore be significantly modulated by these metabolic pathways, either through activation to a more potent mutagen or through detoxification pathways that render the compound inert.

In the case of 9-Trityladenine 1-oxide, the bulky trityl group could influence its metabolic fate. It might sterically hinder enzymes from accessing the adenine 1-oxide moiety, or the trityl group itself could be a target for metabolic enzymes, leading to products with different biological activities.

Molecular Mechanisms of Enzyme and Protein Modulation

Adenosine (B11128) N1-oxide has demonstrated potent and highly selective inhibitory effects on the replication of vaccinia virus. nih.govasm.orgnih.gov The mechanism of this inhibition is attributed to a defect in the expression of viral early genes. nih.govasm.orgnih.gov Although viral early mRNAs are produced, their translation into proteins is blocked in the presence of adenosine N1-oxide. nih.govasm.orgnih.gov This leads to a complete halt of viral DNA replication and the synthesis of late viral proteins, which are dependent on the products of early genes. nih.govasm.orgnih.gov Interestingly, cellular protein synthesis remains unaffected by the compound. nih.govnih.gov The in vivo metabolite, adenosine N1-oxide triphosphate, can be incorporated into viral mRNA during transcription by vaccinia virus RNA polymerase. nih.govnih.gov This suggests a novel antiviral mechanism where the modified viral mRNA is unable to be translated, selectively blocking viral gene expression. nih.govnih.gov

In the context of cellular enzymes, analogs of S-adenosylhomocysteine (AdoHcy) that are modified in the adenine ring, including N-oxide derivatives, have been studied as inhibitors of protein carboxymethyltransferase (PCM). Modifications to the adenine ring, such as the introduction of an N-oxide, generally lead to a decrease in inhibitory activity compared to AdoHcy itself, indicating that the integrity of the adenine moiety is important for strong binding to the enzyme. For other methyltransferases, such as DNA adenine methyltransferases, the design of selective inhibitors is a key area of research. tmc.edu Systematic design of adenosine analogs has led to the identification of potent inhibitors that are selective for bacterial methyltransferases over human ones. tmc.edu

The interaction of N-oxide heterocycles with proteins can occur through various noncovalent forces. The N-oxide group, with its relatively high electron density on the oxygen atom, is a strong hydrogen bond acceptor. nih.gov This property allows it to act as a bioisosteric replacement for a carbonyl group in some contexts, forming critical hydrogen bonds that can modulate enzyme function. nih.gov

While direct studies on the noncovalent binding of this compound specifically with sulfhydryl (SH) proteins are not detailed in the provided results, the general principles of protein-ligand interactions suggest that such binding is plausible. The reactivity of base propenals, which are products of DNA oxidation, has been studied with amino acids. acs.org Adenine propenal, for instance, reacts with cysteine to form S-oxopropenyl cysteine, indicating a covalent interaction. acs.org However, noncovalent interactions, such as hydrogen bonding and hydrophobic interactions, would precede and facilitate any such covalent modification. The trityl group of this compound would be expected to participate in significant hydrophobic interactions within a protein's binding pocket.

N-oxide heterocycles can interfere with fundamental cellular processes like translation. The presence of a modified nucleoside, such as N1-methyladenosine (m1A), in an mRNA template can act as a robust block to translation. oup.comsemanticscholar.org This blockage is attributed to the disruption of the Watson-Crick hydrogen bonding face of the adenine base, which prevents proper base pairing with the anticodon of the incoming aminoacyl-tRNA in the ribosome's decoding center. oup.com This mechanism of translation inhibition by modifying the N1 position of adenine is a potential avenue for post-transcriptional regulation of gene expression. oup.comsemanticscholar.org

As previously mentioned in the context of vaccinia virus, adenosine N1-oxide demonstrates a clear example of translation blocking. nih.govasm.orgnih.gov The incorporation of its triphosphate form into viral mRNAs leads to a selective inhibition of their translation, thereby halting viral replication. nih.govasm.orgnih.gov This highlights a specific molecular mechanism where a N-oxide modification on a nucleoside within an mRNA strand can lead to a downstream functional consequence of translation inhibition.

Photochemical Transformations and Their Molecular Consequences

Adenine 1-oxide can undergo photochemical transformation when exposed to ultraviolet (UV) radiation. nih.gov Specifically, it can be converted into 2-hydroxyadenine. nih.gov This conversion is a known photochemical reaction of purine N-oxides and has been observed in biochemical studies. nih.gov The formation of 2-hydroxyadenine from adenine can also occur through oxidative damage by reactive oxygen species, and this lesion is known to be mutagenic. researchgate.net The thermodynamic stability of DNA duplexes containing 2-hydroxyadenine has been investigated to understand its miscoding potential during DNA replication. researchgate.net

UV radiation is a well-known inducer of DNA damage, primarily through the formation of cyclobutane (B1203170) pyrimidine (B1678525) dimers and 6-4 photoproducts. nih.govamegroups.org However, UV radiation can also lead to the formation of other photoproducts, including those involving adenine. amegroups.orgnih.gov The absorption of UV photons can lead to the generation of reactive oxygen species, which in turn can cause oxidative damage to DNA bases, including the formation of 8-oxo-7,8-dihydroguanine and potentially 2-hydroxyadenine. nih.gov

Implications for Nucleobase Photoreactivity and Damage Pathways

The introduction of an N-oxide moiety to the adenine ring system, as seen in this compound and related adenine N-oxides, profoundly alters the molecule's electronic structure and, consequently, its interaction with ultraviolet (UV) radiation. This modification introduces unique photochemical reaction pathways that are distinct from those of the canonical DNA bases, carrying significant implications for our understanding of UV-induced DNA damage. While the primary UV-induced lesions in DNA are pyrimidine dimers, the photoreactivity of modified purines like adenine N-oxides suggests alternative mechanisms of photodamage. nih.govrsc.org

The photostability of natural DNA bases is attributed to highly efficient, ultrafast nonradiative decay processes that dissipate absorbed UV energy as heat, typically on a picosecond or sub-picosecond timescale, thus preventing damaging chemical reactions. rsc.orgacs.orgnih.gov For adenine, these decay mechanisms involve transitions from the initially populated ππ* excited state to other states, such as nπ* states or conical intersections with the ground state, facilitating rapid internal conversion. acs.orgpnas.org

The presence of the N-oxide group introduces new electronic transitions and modifies the potential energy surfaces of the excited states. A key photochemical reaction pathway for heteroaromatic N-oxides upon UV irradiation is the formation of a highly strained, transient oxaziridine (B8769555) intermediate. wur.nlsci-hub.st This three-membered ring intermediate is generally unstable and has not been isolated for aromatic N-oxides, but its existence is inferred from the observed photoproducts. wur.nlsci-hub.stgoogle.com The oxaziridine can then undergo various rearrangements to yield stable photoproducts.

One of the most significant findings for adenine N-oxides is the photochemical conversion of adenine 1-oxide into 2-hydroxyadenine upon UV irradiation. nih.gov This transformation can be rationalized as proceeding through the aforementioned oxaziridine intermediate, which rearranges to yield the hydroxylated product. This represents a direct photochemical damage pathway, converting a modified base into a different lesion with its own mutagenic potential.

In addition to rearrangement, another potential fate of the excited N-oxide is deoxygenation, where the molecule reverts to the parent adenine base. This process, which can be promoted by triplet sensitizers for some heteroaromatic N-oxides, would represent a photophysical quenching pathway that restores the original nucleobase, effectively acting as a photoprotective mechanism. umich.edu

Furthermore, UV excitation of purine derivatives can lead to one-electron oxidation, forming a purine radical cation. acs.orgacs.org This process can be initiated by direct absorption of UV light and can lead to a cascade of oxidative damage, forming lesions such as 8-oxo-adenine. nih.govacs.org The electron-withdrawing nature of the N-oxide group would influence the energetics of such electron-transfer processes. This implies that adenine N-oxides, formed initially by reactive oxygen species (ROS), could subsequently act as photosensitizers or undergo direct photo-oxidation, exacerbating oxidative DNA damage. nih.gov

These N-oxide-specific pathways contrast with the primary photodamage mechanism for adjacent, unmodified adenine bases in a DNA strand, which involves a [2+2] cycloaddition to form an unstable azetidine (B1206935) intermediate that leads to adenine dimers. nih.gov The presence of the N-oxide group therefore redirects the photoreactivity of adenine away from dimerization and towards rearrangement and photo-oxidative pathways.

Parent Compound	Irradiation Conditions	Proposed Intermediate	Observed Photoproduct(s)	Reference
Adenine 1-oxide	Ultraviolet (UV) Radiation	Oxaziridine	2-Hydroxyadenine	nih.gov
General Heteroaromatic N-oxides	Ultraviolet (UV) Radiation	Oxaziridine	Rearrangement products (e.g., 2-quinolones from quinoline (B57606) N-oxide), Deoxygenated parent heterocycle	wur.nlsci-hub.stumich.edu
Adjacent Adenine bases (in DNA)	Ultraviolet (UV) Radiation	Azetidine	Adenine dimers	nih.gov
Guanine (B1146940) (via photosensitization)	UVA + Photosensitizer	Singlet Oxygen (¹O₂) Adduct	8-oxo-7,8-dihydroguanine (8-oxoGua)	rsc.orgnih.gov

Derivatization and Analogue Synthesis for Mechanistic Probes

Synthesis of Modified 9-Trityladenine (B8805278) 1-Oxide Analogues for Structure-Activity Relationship Studies

Structure-activity relationship (SAR) studies are fundamental to understanding how a molecule's chemical structure correlates with its biological activity. For purine-based compounds like 9-trityladenine 1-oxide, this involves the synthesis of a library of analogues where specific parts of the molecule are systematically altered. Modifications can be made to the purine (B94841) core, the N9-trityl group, or the N-oxide functionality itself.

Research into related purine derivatives provides a framework for understanding potential SAR strategies for this compound. For instance, studies on 9-alkyladenine derivatives have explored the impact of substitutions at the C2 and N6 positions to develop selective ligands for adenosine (B11128) receptors. nih.gov The synthesis of these analogues often begins with a common precursor, such as 6-chloropurine, which can then undergo sequential substitutions. nih.gov For example, O6-alkyl substituents can be introduced by reacting the 6-chloro precursor with alkoxides, followed by the addition of various amines at the C2 position to explore how these changes affect protein binding and inhibition. nih.gov

A systematic exploration of substituents at different positions on the purine ring has revealed distinct relationships between chemical structure and biological potency. For example, in a series of 8-hydroxyadenine (B135829) derivatives developed as interferon inducers, modifications to the C2 side chain were explored, showing a clear correlation between the length of a C2-n-alkyl group and TLR7-agonistic potency. researchgate.net Similarly, SAR studies on triazolopyrimidine derivatives, which are bicyclic isosteres of purines, have highlighted the critical role of alkyl substituents at specific positions for potent and orally active angiotensin II receptor antagonism. nih.gov These studies demonstrate that even subtle changes, such as altering an alkyl chain or introducing different functional groups, can lead to significant variations in biological activity. nih.govresearchgate.netnih.gov

The general findings from SAR studies on related purine and adenine (B156593) analogues are summarized in the table below, illustrating common modification strategies and their typical impact on biological activity.

Modification Site	Type of Modification	General Objective / Observed Effect	Reference
C2 Position	Addition of halo, amino, or thio groups	To modulate receptor selectivity and affinity. For example, a 2-((5-chlorothiophen-2-yl)ethynyl) group conferred high A3 adenosine receptor selectivity.	nih.govrsc.org
N6 Position	Introduction of alkyl, cycloalkyl, or benzyl (B1604629) groups	To enhance affinity and selectivity. An N6-(3-iodobenzyl) moiety is often important for A3 adenosine receptor selectivity.	nih.gov
C6 Position	Substitution with alkoxy groups (e.g., cyclohexylmethoxy)	To discriminate between related kinase enzymes like Nek2 and CDK2.	nih.gov
N9 Position	Variation of alkyl or ribose-modified groups	To shift activity from agonist (with ribose) to antagonist (with alkyl groups) at adenosine receptors.	nih.gov
Purine Core	Replacement with isosteres like triazolopyrimidine or pyrazolopyrimidine	To retain or improve inhibitory activity while altering physicochemical properties. Pyrazolopyrimidines showed comparable CDK2 inhibitory activity to their purine counterparts.	ncl.ac.uk

Rational Design of N-Oxide Containing Heterocycles as Mechanistic Probes

The rational design of mechanistic probes leverages specific physicochemical properties of a functional group to investigate a biological process. The heterocyclic N-oxide motif, as found in this compound, offers several unique characteristics that make it highly valuable for this purpose. nih.govacs.org Molecules containing the N-oxide functionality are omnipresent in nature and play a significant role in medicinal chemistry as synthetic intermediates, prodrugs, and drugs. acs.org

Key properties of the heterocyclic N-oxide group exploited in rational design include:

High Polarity and Hydrogen Bonding: The N⁺-O⁻ bond is highly polar, making the oxygen atom a strong hydrogen bond acceptor. nih.govacs.orgresearchgate.net This property can be used to form critical hydrogen bonding networks with amino acid residues in the active site of an enzyme, potentially leading to conformational changes and modulation of enzyme function. nih.govresearchgate.net

Bioisosterism: The N-oxide group can serve as a potent bioisosteric replacement for a carbonyl group. nih.gov In several instances, such as with thrombin inhibitors, replacing a carbonyl-containing group (e.g., pyrazinone) with a pyridine (B92270) N-oxide moiety resulted in superior inhibitory activities. nih.gov

Modulation of Electronic Properties: The introduction of an N-oxide bond can reconstruct the electron "push-pull" system of a heterocyclic scaffold. sci-hub.se This alters the molecule's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), which can dramatically change its photophysical properties. This principle has been used to design novel "on-off" fluorogenic probes. sci-hub.se For example, N-oxidation can induce fluorescence in non-fluorescent heterocycles like pyridine or quench it in others like acridine, providing a switchable signal to detect specific analytes or biological events. sci-hub.se

The rational design process often involves computational analysis to predict how N-oxidation will alter a molecule's properties before synthesis. sci-hub.se This allows for the targeted creation of probes, such as fluorogenic sensors for detecting species like hydrogen sulfide (B99878) (H₂S) or formaldehyde. sci-hub.seresearchgate.net

Property	Parent Heterocycle (e.g., Pyridine)	N-Oxide Analogue (e.g., Pyridine N-oxide)	Application in Probe Design	Reference
Fluorescence	Often non-fluorescent or weakly fluorescent	Can become brightly fluorescent upon N-oxidation, especially with an electron-donating group present.	Creation of "turn-on" fluorescent probes for biological imaging.	sci-hub.se
Hydrogen Bonding	Nitrogen is a hydrogen bond acceptor.	The N-oxide oxygen is a strong hydrogen bond acceptor.	Enhanced binding to enzyme active sites; used as a bioisostere for carbonyl groups in inhibitor design.	nih.govresearchgate.net
Solubility	Variable, often lower in aqueous media.	Generally increased water solubility due to the polar N-O bond.	Improves the utility of probes and drugs in biological systems.	acs.org
Redox Potential	Relatively stable.	Can be enzymatically reduced in vivo, especially under hypoxic conditions.	Design of hypoxia-activated prodrugs that release a cytotoxic agent selectively in tumor microenvironments.	nih.govacs.org

Incorporation of this compound and its Analogues into Oligonucleotides and Nucleoside Chains for Biophysical Investigations

To understand the functional consequences of modified nucleobases like adenine 1-oxide within a biological context, they are often chemically incorporated into oligonucleotides (short DNA or RNA strands). nih.gov These modified oligonucleotides serve as powerful tools for a range of biophysical investigations, providing insights into DNA/RNA structure, stability, and interactions with proteins. nih.govrsc.org

The synthesis of oligonucleotides containing modified bases typically employs solid-phase phosphoramidite (B1245037) chemistry. nih.govrsc.org A protected phosphoramidite derivative of the modified nucleoside, such as an adenine 1-oxide analogue, is first synthesized. This building block is then sequentially coupled to a growing oligonucleotide chain on a solid support. nih.gov Special considerations are often required; for example, because 1-methyladenosine (B49728) is prone to rearrangement under standard basic deprotection conditions, milder or non-basic protocols must be used throughout the synthesis and purification process. nih.gov

Once synthesized, these modified oligonucleotides are subjected to various biophysical analyses:

Thermal Melting (Tₘ) Analysis: The thermal stability of a DNA or RNA duplex is assessed by measuring its melting temperature (Tₘ), the temperature at which half of the duplex strands dissociate. The incorporation of a modified base can either stabilize or destabilize the duplex. Comparing the Tₘ of a modified oligonucleotide to its unmodified counterpart (ΔTₘ) reveals the energetic impact of the modification. acs.org

Nuclease Resistance Assays: The stability of oligonucleotides against degradation by cellular enzymes (nucleases) is a critical property, especially for therapeutic applications. nih.govoup.com Modified backbones or bases can confer significant resistance to nuclease digestion. Assays involve incubating the oligonucleotide with serum or cell lysates and measuring the amount of full-length product remaining over time. oup.com

Mass Spectrometry (MS): MALDI-TOF mass spectrometry is an essential tool for confirming the successful synthesis and purity of modified oligonucleotides. It verifies the correct mass, confirming the incorporation of the modified base and revealing any potential side reactions or degradation products that may have occurred during synthesis or purification. nih.gov

These biophysical studies are crucial for understanding how a single modified base, such as an analogue of this compound, can alter the local structure and stability of a nucleic acid duplex, which in turn affects its biological function, such as its ability to be recognized by enzymes or to form higher-order structures. rsc.orgnih.gov

Biophysical Technique	Parameter Measured	Information Gained	Reference
UV Thermal Denaturation	Melting Temperature (Tₘ)	Thermodynamic stability of the oligonucleotide duplex. A change in Tₘ (ΔTₘ) quantifies the stabilizing or destabilizing effect of the modification.	acs.org
Circular Dichroism (CD)	CD Spectrum	Conformational properties of the nucleic acid helix (e.g., B-form, A-form). Reveals structural distortions caused by the modified base.	rsc.org
Nuclease Digestion Assay	Percentage of full-length oligonucleotide remaining over time	Stability of the oligonucleotide against enzymatic degradation.	oup.com
MALDI-TOF Mass Spectrometry	Molecular Weight (Mass-to-charge ratio)	Confirms the identity, sequence, and purity of the synthetic oligonucleotide, ensuring the modification was successfully incorporated.	nih.gov

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Future Directions and Emerging Research Avenues in 9 Trityladenine 1 Oxide Research

Advanced Computational Approaches for Predicting Reactivity and Molecular Interactions

The future of understanding 9-Trityladenine (B8805278) 1-oxide is deeply intertwined with computational chemistry. These in silico methods offer a powerful lens to predict the molecule's behavior before a single wet-lab experiment is conducted. Aromatic N-oxides are recognized as a class of compounds that require careful assessment for potential DNA-reactive mutagenicity, and computational models are essential for this evaluation. nih.gov The development of (Quantitative) Structure-Activity Relationship ((Q)SAR) models, for instance, is crucial for assessing impurities and metabolites of drugs, a category that could include N-oxide derivatives. nih.gov

Future research will likely employ a variety of computational tools to dissect the properties of 9-Trityladenine 1-oxide. Density Functional Theory (DFT) and other quantum mechanical methods can be used to study the reactivity of adenine (B156593) radicals and their interaction with reactive oxygen and nitrogen species, providing insight into potential degradation pathways or metabolic activation. researchgate.net Such calculations can predict which sites on the molecule are most vulnerable to attack and the energy barriers for various reactions. researchgate.net Molecular dynamics simulations can model the compound's interaction with solvent molecules and, more importantly, its approach and binding to a DNA helix, revealing conformational changes and key intermolecular forces.

Computational Method	Application to this compound Research	Predicted Outcome
(Q)SAR	Predicting DNA-reactive mutagenicity based on substructural analysis. nih.gov	Classification of the compound as alerting or non-alerting for mutagenicity.
DFT Calculations	Determining electron distribution, orbital energies, and reaction energy barriers. researchgate.net	Prediction of the most reactive sites and likely metabolic pathways.
Molecular Docking	Simulating the binding pose and affinity of the compound within a DNA minor or major groove.	Identification of preferred DNA binding modes (e.g., intercalation, groove binding).
Molecular Dynamics	Simulating the dynamic behavior of the compound-DNA complex over time in a solvated environment.	Assessment of complex stability, conformational changes, and the role of water.

These computational approaches, when used in concert, can build a comprehensive profile of this compound's reactivity and interaction potential, guiding further experimental work and minimizing resource expenditure.

Exploration of Novel Chemical Transformations and Synthetic Methodologies

While the synthesis of purine (B94841) N-oxides is established, there remains significant room for innovation, particularly for creating derivatives like this compound with high efficiency and selectivity. nih.govoup.comoup.com Traditional methods often involve the direct oxidation of the corresponding purine. oup.comoup.com For adenine, this typically yields the 1-N-oxide. oup.com However, these reactions can sometimes lack selectivity and require harsh conditions.

Emerging research is likely to focus on two main areas: refining existing methods and developing entirely new synthetic routes. One promising avenue is the use of milder and more selective oxidizing agents to prevent unwanted side reactions. Another approach involves building the N-oxide functionality into the heterocyclic ring system during its construction, rather than adding it post-synthetically. For example, the cyclization of functionalized imidazole (B134444) precursors, such as ortho-aminocarboximes, offers a selective route to introduce the N-oxide group at a specific position. mdpi.com Adapting these methods could provide more controlled access to this compound.

Furthermore, the trityl group, while serving as a bulky protecting group, can also be leveraged in novel transformations. Methodologies could be explored where the trityl group directs subsequent reactions or where its removal under specific conditions unmasks a reactive site for further functionalization. The development of one-pot procedures that combine N-oxidation with other modifications could significantly streamline the synthesis of new analogues for screening. acs.org

Synthetic Strategy	Description	Potential Advantage for this compound
Direct Oxidation	Treatment of 9-Trityladenine with oxidizing agents like hydrogen peroxide or peracids. oup.com	A straightforward, one-step approach to the target molecule.
Imidazole Cyclization	Construction of the purine ring from a pre-functionalized imidazole-N-oxide precursor. mdpi.com	High regioselectivity, ensuring the N-oxide forms at the desired N1 position.
Prodrug Synthesis	Attaching biolabile masking groups to the molecule to improve properties. acs.org	Could enhance cellular uptake or create hypoxia-activated agents. acs.org
Flow Chemistry	Performing the synthesis in continuous flow reactors instead of batch flasks.	Improved control over reaction parameters, safety, and scalability.

Development of Innovative Techniques for Probing DNA-Compound Interactions at the Molecular Level

Understanding precisely how this compound interacts with DNA is paramount, especially given the potential for DNA reactivity among aromatic N-oxides. nih.gov While classic techniques provide foundational data, emerging methods offer unprecedented resolution and can even visualize these interactions within a cellular context. nih.gov

Future studies will likely move beyond simple binding assays to more sophisticated biophysical techniques. Fluorescence spectroscopy is a highly sensitive tool that can be used to study the interactions of small molecules with DNA. springernature.com For instance, displacement assays with dyes like ethidium (B1194527) bromide can indicate whether a compound intercalates between DNA base pairs. mdpi.com More advanced techniques like Fluorescence Resonance Energy Transfer (FRET) can measure distances within the DNA-compound complex. mdpi.com

A particularly exciting frontier is the use of in-cell NMR spectroscopy, which allows for the direct observation of DNA-ligand interactions inside the nucleus of living human cells. acs.org This technique can confirm whether a compound reaches its target in a complex cellular environment and maintains its binding, which is critical for validating its biological relevance. acs.org Additionally, the design of specialized molecular probes, such as molecular beacons, could be adapted to signal the binding of this compound to specific DNA sequences or structures in real-time. rsc.orgnih.govsigmaaldrich.com

Probing Technique	Principle of Operation	Information Gained
In-Cell NMR Spectroscopy	Measures NMR signals from isotope-labeled DNA inside living cells to detect ligand binding. acs.org	Confirms target engagement and complex stability in a native cellular environment.
Fluorescence Spectroscopy	Monitors changes in fluorescence of the compound or a DNA probe upon binding. springernature.com	Determines binding affinity (Kd), stoichiometry, and binding mode (intercalation vs. groove).
Surface Plasmon Resonance (SPR)	Detects changes in refractive index when a ligand binds to DNA immobilized on a sensor chip. frontiersin.org	Provides real-time kinetics (association/dissociation rates) and affinity of the interaction.
Molecular Beacons	DNA hairpin probes with a fluorophore/quencher pair that fluoresce upon target binding. nih.govsigmaaldrich.com	Can be designed to detect binding to specific DNA sequences or structures.
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during the binding event. mdpi.com	Provides a complete thermodynamic profile of the interaction (enthalpy, entropy, affinity).

By integrating these advanced computational, synthetic, and analytical methods, future research will illuminate the chemical and biological properties of this compound, paving the way for a comprehensive understanding of its function and potential applications.